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The performance of CaCO₃ composites is significantly influenced by factors like surface modification,

particle size, and the polymer matrix composition.

Table 1: Effect of Surface Modification on PBAT/CaCO₃ Composite Properties

Property
Unmodified
CaCO₃

Titanate-Modified CaCO₃
(1% TC-2)

PEG-Modified
CaCO₃ (Optimal
amount)

Source

Tensile Strength Decreased by

>30%

Increased to 20.55 MPa Improved with

optimal PEG loading
[1]

[1]

Crystallization
Temperature

– Increased from 97.51°C to
99.67°C

– [1]

Crystallinity – Increased from 7.09% to
14.83%

– [1]

Thermal Stability – Decomposition temp.
increased from 533.9°C to

566.1°C

– [1]
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Property
Unmodified
CaCO₃

Titanate-Modified CaCO₃
(1% TC-2)

PEG-Modified
CaCO₃ (Optimal
amount)

Source

Hydrophobicity – Water contact angle
increased from 85.7° to

94.6°

– [1]

Water Absorption – Decreased from 13% to 1% – [1]

Complex Viscosity – – Decreased due to
lubricating effect [2]

[2]

Table 2: Influence of Polymer Matrix and CaCO₃ Particle Size

Factor Key Finding
Effect on Composite
Performance

Source

Polymer Matrix
(PLA/PBAT
Ratio)

Nano-CaCO₃ prevented PLA

crystallization in PLA-rich matrices
(90/10, 70/30) but not in PBAT-rich

matrix (30/70).

Mechanical property

enhancement was several times
greater in PBAT-rich (PLA30)

composites [3].

[3]

Particle Size Smaller CaCO₃ particles (e.g., 5 μm)

generally led to better mechanical
properties (tensile strength,

elongation at break) in PBAT films [2].

Improved performance, though

smaller particles can be harder
to disperse without optimal

surface modifier [2].

[2]

Experimental Protocols for CaCO₃ Composite
Preparation

Here are detailed methodologies for preparing and testing CaCO₃ composites, as cited in the research:

Composite Fabrication (Twin-Screw Extrusion & Injection Molding): A common method involves
dry blending PBAT with CaCO₃ (often pre-treated with a modifier). The mixture is then melt-blended

using a twin-screw extruder with a temperature profile typically ranging from 170–190°C and a
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specific screw speed (e.g., 60 rpm). The resulting compound is cooled, pelletized, and can be

converted into test specimens using an injection molding machine [3] or a blow film machine for films
[1] [2].

Filler Surface Modification: To improve compatibility, CaCO₃ is often modified before blending. One
protocol involves mixing CaCO₃ powder with a titanate coupling agent (e.g., TC-2) in a high-speed

mixer for 15 minutes [1]. Alternatively, polyethylene glycol (PEG-600) can be used as a coating agent
with a similar mixing process [2].

Degradation Testing:
Soil Degradation: Samples are buried in soil (e.g., at a lake coast) for a set period (e.g., 92

days). Samples are retrieved monthly, cleaned, dried at room temperature, and then
characterized for weight loss or property changes [2].

Seawater Degradation: Artificial seawater is prepared according to established formulas. A
sand/mud layer is placed at the bottom of the container and covered with a mixture of artificial

and natural seawater. Samples are immersed and held at a constant temperature (e.g., 20 ±
2°C) for the duration of the test, with analysis performed at regular intervals [2].

Mechanism of Filler Modification

The following diagram illustrates how surface modifiers improve the interface between calcium carbonate

and the polymer matrix, which is crucial for enhancing composite performance.
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1. Unmodified CaCO3 2. Modified CaCO3 with Coupling Agent 3. Modified CaCO3 with Dispersant (e.g., PEG)
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To cite this document: Smolecule. [Calcium Carbonate in Polymer Composites: Experimental Data].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b599364#calcium-adipate-vs-calcium-carbonate-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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